Cas no 1343191-37-6 (2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide)

2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide structure
1343191-37-6 structure
Product Name:2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide
CAS No:1343191-37-6
MF:C7H11ClN4O
MW:202.641439676285
CID:5600747
PubChem ID:64039607
Update Time:2023-11-24

2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-ethyl-
    • 1343191-37-6
    • EN300-1107274
    • 2-(3-AMINO-4-CHLORO-1H-PYRAZOL-1-YL)BUTANAMIDE
    • AKOS013356223
    • 2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide
    • Inchi: 1S/C7H11ClN4O/c1-2-5(7(10)13)12-3-4(8)6(9)11-12/h3,5H,2H2,1H3,(H2,9,11)(H2,10,13)
    • InChI Key: CMUBNHDHOWHNND-UHFFFAOYSA-N
    • SMILES: C(N1N=C(N)C(Cl)=C1)(CC)C(=O)N

Computed Properties

  • Exact Mass: 202.0621387g/mol
  • Monoisotopic Mass: 202.0621387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 418.4±35.0 °C(Predicted)
  • pka: 15.43±0.50(Predicted)

2-(3-amino-4-chloro-1H-pyrazol-1-yl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107274-0.05g
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1343191-37-6 95%
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Enamine
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